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Compound of Interest

Compound Name: 2-Iodo-1,3-dimethoxybenzene

Cat. No.: B102195 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Iodo-1,3-
dimethoxybenzene

This guide provides comprehensive safety, handling, and storage information for 2-Iodo-1,3-
dimethoxybenzene (CAS No: 16932-44-8), intended for researchers, scientists, and

professionals in drug development and other scientific fields. Adherence to these guidelines is

crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
2-Iodo-1,3-dimethoxybenzene is a solid organic compound used as an intermediate in

various synthetic processes.[1] Its key physical and chemical properties are summarized below.
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Property Value Reference

Molecular Formula C₈H₉IO₂ [1][2]

Molar Mass 264.06 g/mol [2]

Appearance White to off-white solid/crystals [1]

Melting Point 105-106 °C [1][2]

Boiling Point 287 °C [1]

Density 1.655 g/cm³ [1]

Flash Point 127 °C [1]

Vapor Pressure 0.005 mmHg at 25°C [1]

Hazard Identification and Classification
This chemical is classified as hazardous. The primary routes of exposure are ingestion, skin

contact, and eye contact. It is crucial to understand its classification to handle it appropriately.

GHS Classification Summary

Hazard Class Category

Acute Toxicity, Oral Category 3

Eye Irritation Category 2

Skin Sensitization Category 1

Source:[2]

Hazard Statements (H-Codes)

H301: Toxic if swallowed.[2]

H317: May cause an allergic skin reaction.[2]
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H319: Causes serious eye irritation.[2]

Signal Word: Danger[2]

Safe Handling Protocols
Proper handling is essential to minimize risk. The following protocols outline the necessary

engineering controls, personal protective equipment, and hygiene practices.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166

(EU) or NIOSH (US) standards.[2][3]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile rubber). Protective

clothing should be worn to prevent skin contact.[1][3]

Respiratory Protection: If dust or aerosols are generated, use a P2 (EN 143) or N95 (US)

type respirator cartridge.[2]

General Hygiene Practices
Avoid the formation and inhalation of dust.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[3]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately.
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Workflow for Safe Handling of 2-Iodo-1,3-dimethoxybenzene

Preparation & Risk Assessment

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat, Respirator)

Chemical Handling in Fume Hood

Secure Storage
(Cool, Dry, Dark, Tightly Sealed)

Post-Experiment

Spill Event

Waste Disposal

Dispose of Waste

Decontamination
(Clean work area, Remove PPE)

Follow Spill Protocol
(Evacuate, Ventilate, Contain, Clean)

Initiate

End of Process

After Cleanup

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-Iodo-1,3-dimethoxybenzene.
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Storage Guidelines
Proper storage is critical to maintain chemical integrity and prevent accidents.

Conditions: Store in a cool, dry, and well-ventilated place away from direct sunlight.[1][3] The

recommended storage condition is room temperature in a sealed, dry container kept in a

dark place.[1]

Containers: Keep containers tightly closed.[3]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[4]

Storage Class: The designated storage class is 6.1C, for combustible, acutely toxic

compounds or those causing chronic effects.[2]

Emergency and First-Aid Procedures
In case of accidental exposure, immediate action is required.
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Exposure Route First-Aid Protocol Reference

Ingestion

Immediately call a Poison

Control Center or doctor. Rinse

mouth with water. Do NOT

induce vomiting. Never give

anything by mouth to an

unconscious person.

[3][5]

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

advice.

[1][3][5]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water. If

skin irritation or sensitization

occurs, seek medical attention.

[3][5]

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention if symptoms

persist.

[5]

Accidental Release and Fire-Fighting Measures
Spill Response

Personal Precautions: Evacuate personnel to a safe area. Avoid dust formation and

breathing vapors or dust.[3] Use the personal protective equipment outlined in Section 3.2.

Environmental Precautions: Prevent the chemical from entering drains or waterways.[3]
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Containment and Cleanup: Use spark-proof tools. Collect the spilled material using an inert

absorbent material (e.g., sand, vermiculite) and place it in a suitable, closed container for

disposal.[3][5]

Fire-Fighting
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[3][5]

Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon

dioxide, and hydrogen iodide may be generated.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][5]

Experimental Protocol Reference: Synthesis
While specific experimental protocols for drug development applications are proprietary, the

literature provides methods for its synthesis that serve as a reference for handling the

compound in a reaction setting.

Method 1: 2-Iodo-1,3-dimethoxybenzene can be prepared by the reaction of iodine with

2,6-dimethoxybenzene under alkaline conditions.[1]

Method 2: Crystals of the compound have been obtained from a dimethyl sulfoxide solution

containing 2,6-dimethoxybenzoic acid and iodobenzene diacetate, reacted under a nitrogen

atmosphere at 353 K (80 °C).[7][8]

Researchers adapting these methods must first conduct a thorough risk assessment and

integrate the handling, storage, and emergency procedures outlined in this guide into their

specific experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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